Cas no 106904-10-3 (2-Chloro-4-(methylsulphonyl)benzoyl Chloride)

• Product Name: 2-Chloro-4-(methylsulphonyl)benzoyl Chloride
• CAS No: 106904-10-3
• MF: C₈H₆Cl₂O₃S
• MW: 253.102439403534
• MDL: MFCD12025154
• CID: 1182124
• PubChem ID: 11128804
• Update Time: 2025-04-20

2-Chloro-4-(methylsulphonyl)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-chloro-4-(methylsulfonyl)-
• 2-Chloro-4-(methylsulfonyl)benzoyl chloride
• 2-chloro-4-methylsulfonylbenzoyl chloride
• 2-Chloro-4-(methylsulphonyl)benzoyl chloride
• DB-355617
• CLCPHXRHYYEUME-UHFFFAOYSA-N
• 2-chloro-4-methanesulfonyl-benzoyl chloride
• 2-Chloro-4-methanesulphonylbenzoyl chloride
• 106904-10-3
• 2-chloro-4-methanesulfonylbenzoyl chloride
• SCHEMBL1016807
• MFCD12025154
• 2-chloro-4-methane-sulfonylbenzoyl chloride
• DTXSID30456278
• 2-Chloro-4-(methylsulphonyl)benzoyl Chloride

• MDL： MFCD12025154
• Inchi： 1S/C8H6Cl2O3S/c1-14(12,13)5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3
• InChI Key： CLCPHXRHYYEUME-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=CC(=C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 251.9414706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 52.6